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Compound of Interest

5-(Bromomethyl)quinoline
Compound Name:

hydrobromide
CAS No.: 1562194-63-1
Cat. No.: B1447156

Get Quote

Executive Summary

5-(Bromomethyl)quinoline is a potent electrophilic intermediate used primarily for introducing
the quinolin-5-yImethyl moiety into pharmacophores (e.g., kinase inhibitors).

o The Core Challenge: The free base is inherently unstable due to intermolecular self-
alkylation. The nucleophilic quinoline nitrogen attacks the electrophilic benzylic carbon of a
neighboring molecule, leading to rapid polymerization and degradation.

e The Solution: The hydrobromide (HBr) salt protonates the nitrogen, neutralizing its
nucleophilicity. This stabilizes the compound as a crystalline solid, extending shelf-life from
days (free base) to years (salt) under proper storage.

Recommendation: Always source and store the HBr salt. Generate the free base in situ or use
the salt directly with an excess of base during synthesis.

Chemical & Physical Profiling[1]
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Feature

Free Base

Hydrobromide Salt

Chemical Name

5-(Bromomethyl)quinoline

5-(Bromomethyl)quinoline

hydrobromide
CAS Number 1260796-73-3 1562194-63-1
Formula C10HsBrN C1o0HsBrN[1] - HBr
Molar Mass 222.08 g/mol 302.99 g/mol

Physical State

Low-melting solid or oil (often

yellow/brown)

Crystalline solid (typically off-
white/beige)

Poor. Prone to polymerization

High. Stable at RT;

Stability _
at RT. hygroscopic.
Storage -20°C, under Argon, Dark. 2-8°C, Desiccated, Dark.
Severe Lachrymator, Severe Lachrymator,
Hazards

Corrosive.[2]

Corrosive.[2]

Mechanistic Insight: The Instability of the Free Base

The instability of the free base is driven by the coexistence of a nucleophile (N-atom) and a

potent electrophile (benzylic bromide) within the same structure.

Diagram 1: Self-Alkylation Mechanism

The following diagram illustrates how the free base undergoes intermolecular attack, forming

an insoluble quaternary ammonium polymer.
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Caption: The free base (blue) rapidly polymerizes via N-alkylation. Protonation (green path)
sequesters the lone pair, preventing this degradation.

Handling & Safety Protocols

Warning: Benzylic bromides are potent lachrymators (tear-inducing agents).
o Engineering Controls: Always handle inside a functioning fume hood.

o PPE: Double nitrile gloves, safety goggles, and a lab coat.

o Decontamination: Quench spills with 5% agueous ammonia or sodium thiosulfate solution to
destroy the alkylating potential.

Experimental Workflows
Protocol A: Direct Alkylation Using the HBr Salt
(Preferred)

This method avoids the isolation of the unstable free base. The salt is added directly to the
reaction mixture, and the base is adjusted to neutralize the HBr in situ.

Reagents:

Nucleophile (e.g., Amine, Phenol)

5-(Bromomethyl)quinoline HBr salt

Base:

or

(Inorganic), or DIPEA (Organic)

Solvent: DMF, ACN, or Acetone

Stoichiometry Table:
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Component Equivalents (Eq.) Role

Nucleophile 1.0 Target substrate

HBr Salt 11-1.2 Electrophile source

Base 25 _30 1.0 eq to neutralize HBr, 1.0+

eq for reaction

Step-by-Step:

reacts with the nucleophile.

Dissolve the nucleophile (1.0 eq) in anhydrous DMF or ACN.
Add the base (2.5-3.0 eq). Stir for 10 minutes to activate the nucleophile.
Add 5-(Bromomethyl)quinoline HBr salt (1.1 eq) in one portion.

Monitor by LCMS.[3][4] The base will liberate the free amine in situ, which immediately

Protocol B: Generating the Free Base (If Strictly

Required)

Use this only if your reaction is sensitive to salts or requires non-polar solvents (e.g., DCM,

Toluene).

Workflow Diagram:
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Start: HBr Salt Solid

:

Partition: DCM / Sat. NaHCO3 (aq)

:

Extract Organic Layer (DCM)

:

Dry over Na2S0O4 / Filter

:

Concentrate (Rotovap < 30°C)

IMMEDIATE USE

(Do not store)

Click to download full resolution via product page

Caption: Workflow for converting the stable salt to the reactive free base. Speed is critical to
avoid degradation.

Procedure:
e Suspend the HBr salt in Dichloromethane (DCM).

e Add an equal volume of saturated aqueous

» Shake vigorously in a separatory funnel until the solid dissolves.
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o Separate the organic layer and wash with brine.[3]
e Dry over anhydrous

, filter, and concentrate under reduced pressure at low temperature (< 30°C).

 Critical: Re-dissolve immediately in the reaction solvent. Do not store the neat oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 8-(Bromomethyl)quinoline | CLOH8BrN | CID 346914 - PubChem
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o To cite this document: BenchChem. [Technical Guide: 5-(Bromomethyl)quinoline — Free
Base vs. Hydrobromide Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447156/docs#technical-guide-5-bromomethyl-
guinoline-free-base-vs-hydrobromide-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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